![molecular formula C5H11ClN2O2 B2495338 3-Methoxyazetidine-3-carboxamide;hydrochloride CAS No. 2287330-97-4](/img/structure/B2495338.png)
3-Methoxyazetidine-3-carboxamide;hydrochloride
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Overview
Description
3-Methoxyazetidine-3-carboxamide hydrochloride, also known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in cancer treatment. It is a potent and selective inhibitor of the T790M mutation, which is the most common resistance mechanism to first-generation EGFR TKIs.
Scientific Research Applications
Synthesis of Novel Compounds
Researchers have synthesized various novel compounds derived from azetidine and its derivatives, demonstrating significant anti-inflammatory and analgesic activities. For example, novel heterocyclic compounds have been developed, such as benzodifuranyl derivatives, triazines, oxadiazepines, and thiazolopyrimidines, showing potential as cyclooxygenase inhibitors with notable analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Medicinal Chemistry and Drug Design
Azetidine derivatives have been utilized as key building blocks in medicinal chemistry, contributing to the development of new cyclic fluorinated beta-amino acids with high potential in drug design. For instance, synthetic strategies towards 3-fluoroazetidine-3-carboxylic acid have been evaluated, highlighting its potential as a novel fluorinated heterocyclic amino acid (Van Hende, Verniest, Deroose, Thuring, Macdonald, & de Kimpe, 2009).
Pharmacological Evaluation
Certain azetidine derivatives have been identified as structurally novel 5-HT3 receptor antagonists, designed and synthesized to meet pharmacophoric requirements, which have shown promise in pharmacological evaluation as potential antidepressants (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
Antimicrobial Activity
Azetidine derivatives have also been synthesized and tested for antimicrobial activity, with new pyridine derivatives being evaluated against various strains of bacteria and fungi. These studies have revealed variable and modest activity, indicating the potential of azetidine derivatives in antimicrobial drug development (Patel, Agravat, & Shaikh, Faiyazalam M., 2011).
Safety and Hazards
Future Directions
While specific future directions for 3-Methoxyazetidine-3-carboxamide;hydrochloride are not mentioned in the available resources, azetidines in general have been highlighted for their potential in organic synthesis and medicinal chemistry . Recent advances in the synthesis and reactivity of azetidines suggest potential future directions in drug discovery, polymerization, and as chiral templates .
properties
IUPAC Name |
3-methoxyazetidine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O2.ClH/c1-9-5(4(6)8)2-7-3-5;/h7H,2-3H2,1H3,(H2,6,8);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZSDZCRSIOUSQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CNC1)C(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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